N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O2S/c1-3-14-11-7-8-13(2)17(14)20-16(23)12-25-19-22-21-18(24-19)15-9-5-4-6-10-15/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: NUEFSPWVSNADKP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3)C
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide, also known as EMOTAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EMOTAC is a thioacetamide derivative that has been synthesized using a unique method.

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not fully understood. However, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. MMPs play a crucial role in tumor invasion, angiogenesis, and inflammation. By inhibiting MMP activity, N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide can prevent the progression of these diseases.
Biochemical and Physiological Effects
N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and invasion of cancer cells, reduce inflammation, and prevent angiogenesis. N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide in lab experiments is its high purity and stability. N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide can be synthesized in large quantities with a high yield and purity. However, one of the limitations of using N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is its limited solubility in water. This can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One area of research is the development of novel delivery methods for N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. This could include the use of nanoparticles or liposomes to improve its solubility and bioavailability. Another area of research is the study of N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide and its potential applications in the treatment of various diseases.
Conclusion
N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is a chemical compound that has shown great potential in the field of scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties and has been studied for its potential use in the treatment of various diseases. While there are still many unanswered questions about the mechanism of action of N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide, its potential applications make it an exciting area of research for the future.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-(2-ethyl-6-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been studied for its potential use in the treatment of various diseases, including cancer, arthritis, and diabetic retinopathy.